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Compound of Interest

Compound Name:
5-Chloro-1-ethyl-2-methyl-1H-

imidazole

CAS No.: 4897-22-7

Cat. No.: B180949

Get Quote

The imidazole ring system is a cornerstone of medicinal chemistry and materials science. As a

fundamental component of natural products like the amino acid histidine, purines in DNA, and

histamine, its biological relevance is profound[1]. This five-membered aromatic heterocycle,

also known as 1,3-diazole, is prized for its unique electronic properties and ability to engage in

various biological interactions[1][2]. Consequently, imidazole derivatives have been

successfully developed into a wide array of therapeutic agents, demonstrating antibacterial,

antifungal, anti-inflammatory, and antitumor activities[1]. The polarity of the imidazole core can

also enhance the solubility of drug candidates, a critical factor in pharmaceutical

development[2]. 5-Chloro-1-ethyl-2-methyl-1H-imidazole is a specific derivative within this

versatile class, offering a unique combination of substituents that make it a valuable building

block for novel chemical entities. This guide provides a comprehensive technical overview of its

molecular characteristics, synthesis, handling, and applications for researchers and drug

development professionals.
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5-Chloro-1-ethyl-2-methyl-1H-imidazole is a substituted imidazole with the chemical formula

C₆H₉ClN₂ and a molecular weight of approximately 144.60 g/mol [3][4][5]. Its identity is

unequivocally established by its CAS Number, 4897-22-7[3][4][5]. The compound exists as a

liquid at room temperature[3][4].

Table 1: Key Physicochemical Data
Property Value Source(s)

Molecular Weight 144.60 g/mol [4][5]

Molecular Formula C₆H₉ClN₂ [3][4][5]

Physical Form Liquid [3]

Density 1.141 g/mL at 25 °C [3][4][6]

Boiling Point 101 °C at 12 mmHg [3][4]

Refractive Index n20/D 1.499 [3][4][6]

Flash Point 96 °C (205 °F) [3][7]

pKa (Predicted) 6.06 ± 0.34 [3]

The structure incorporates a chloro group at the 5-position, an ethyl group at the 1-position

(one of the nitrogen atoms), and a methyl group at the 2-position of the imidazole ring. This

specific arrangement of substituents dictates its reactivity and potential applications.

Caption: Chemical structure of 5-Chloro-1-ethyl-2-methyl-1H-imidazole.

Synthesis and Characterization
Synthetic Pathways
The synthesis of substituted imidazoles can be achieved through various established methods.

One notable route is the Wallach synthesis, which involves the reaction of N,N'-disubstituted

oxamides with phosphorus pentachloride to form a chlorinated intermediate. This intermediate

is then reduced to yield the corresponding imidazole[8]. For 5-Chloro-1-ethyl-2-methyl-1H-
imidazole, a plausible precursor would be N,N'-diethyl oxamide, which upon reaction, yields a

chloro-imidazole that can be further processed[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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